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Get Quote

General Research Workflow in OGDA

The practical application of the OGDA database typically follows a structured workflow.

Researchers can navigate from a broad research question to specific genomic insights by
leveraging the database's search functionalities and integrated analysis tools.
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1. Define Research Question
(e.g., phylogenetic relationship, gene presence)

Y

2. Search and Select Algal Taxa
(Use OGDA's search by species nhame or taxon)

A\

3. Retrieve Organelle Genomes
(Download FASTA or GenBank files)

Y

4. Utilize Integrated Analysis Tools
Gene-centric Sequence Structural
analysis Fomparison analysis
\ 4 A4 \ 4
A. BLAST Search B. Sequence Fetch & Alignment (MUSCLE) C. Synteny Analysis (LASTZ)
(Identify homologous genes) (Compare sequences, prepare for phylogeny) (Compare genome structures)
\
- 5. Analyze and Interpret Results <

" | (Phylogenetic trees, gene tables, synteny plots)

Y

6. Formulate Conclusions
(Answer research question)
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Data Retrieval

(e.g., C. reinhardetii rbcL)

1. Select Reference Protein Sequence

2. Select Target Genomes in OGDA
(P. umbilicalis, P. tricornutum, etc.)

y

Analysis

y

3. Perform tblastn Search
(Query: Protein Seq, DB: Target Genomes)

'

4. Evaluate Results
(Check E-value and Score)

Ouv)

ut

5. Determine Gene Presence/Absence

'

6. Compile Comparative Table
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1. Select Diverse Algal Species
(e.g., Red, Green, Brown Algae)

i

2. Fetch cox1 Gene Sequences
(Create multi-FASTA file)

i

3. Align Sequences with MUSCLE
(Input multi-FASTA, run alignment)

4. Generate Phylogenetic Tree
(Use Maximum Likelihood method in OGDA)

y

5. Analyze Tree Topology
(Identify evolutionary clusters)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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